Cas no 1369362-98-0 (4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-)

• Product Name: 4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-
• CAS No: 1369362-98-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5251578
• Update Time: 2025-05-19

4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-

• Inchi： 1S/C7H10N2O3/c1-3(2)5-4(7(10)11)6(8)12-9-5/h3H,8H2,1-2H3,(H,10,11)
• InChI Key： GTXQPSZEHUVQQJ-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(O)=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-

4-Isoxazolecarboxylic Acid, 5-Amino-3-(1-Methylethyl)-: A Comprehensive Overview

4-Isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-, also known by its CAS number 1369362-98-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features an isoxazole ring with a carboxylic acid group at position 4, an amino group at position 5, and a 1-methylethyl substituent at position 3. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 4-isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)- involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of isoxazole derivatives with high yields and purity. For instance, researchers have employed the Passerini reaction, which combines an aldehyde, an amine, and an activated carbonyl compound under mild conditions to form the isoxazole core. The subsequent introduction of the amino and carboxylic acid groups has been optimized through selective protection and deprotection strategies, ensuring the integrity of the functional groups during the synthesis process.

The biological activity of 4-isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)- has been a focal point in recent studies. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to modulate key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) has been extensively investigated. These findings suggest that the compound could be developed into a novel anti-inflammatory agent with reduced side effects compared to conventional drugs.

In addition to its pharmacological potential, 4-isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)- has shown intriguing properties in materials science. Recent research has explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, the incorporation of this compound into conjugated polymers has been demonstrated to enhance charge transport characteristics, which could be beneficial for applications in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices.

The structural versatility of 4-isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)- also lends itself to further chemical modifications. By altering the substituents on the isoxazole ring or introducing additional functional groups, chemists can tailor the compound's properties for specific applications. For instance, the introduction of electron-withdrawing or donating groups can significantly influence its reactivity and selectivity in catalytic processes. This flexibility underscores the importance of continued research into this compound's chemistry and potential uses.

In conclusion, 4-isoxazolecarboxylic acid, 5-amino-3-(1-methylethyl)-, with its CAS number 1369362-98-0, represents a valuable addition to the arsenal of compounds being explored for their chemical and biological significance. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a promising candidate for future drug development and materials science applications. As research in this area continues to evolve, further insights into its properties and potential uses are expected to emerge.